rac-methyl (2R,6R)-6-methylmorpholine-2-carboxylate hydrochloride, cis
Description
“rac-methyl (2R,6R)-6-methylmorpholine-2-carboxylate hydrochloride, cis” is a chemical compound with the CAS Number: 2230807-49-3 . It has a molecular weight of 193.67 . The IUPAC name for this compound is methyl (2S,6S)-6-methylpiperidine-2-carboxylate hydrochloride .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H15NO2.ClH/c1-6-4-3-5-7 (9-6)8 (10)11-2;/h6-7,9H,3-5H2,1-2H3;1H/t6-,7-;/m0./s1 . This code provides a specific string of characters that represent the molecular structure of the compound.Physical And Chemical Properties Analysis
This compound appears as a powder . The storage temperature is 4 degrees Celsius .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-methyl (2R,6R)-6-methylmorpholine-2-carboxylate hydrochloride, cis involves the reaction of (R)-2,6-dimethylmorpholine with methyl chloroformate followed by hydrolysis and subsequent reaction with hydrochloric acid.", "Starting Materials": [ "(R)-2,6-dimethylmorpholine", "Methyl chloroformate", "Hydrochloric acid", "Sodium hydroxide", "Water", "Ethyl acetate" ], "Reaction": [ "Step 1: (R)-2,6-dimethylmorpholine is reacted with methyl chloroformate in the presence of a base such as sodium hydroxide to form the corresponding methyl ester.", "Step 2: The methyl ester is then hydrolyzed with hydrochloric acid to form the carboxylic acid.", "Step 3: The carboxylic acid is then reacted with hydrochloric acid to form the hydrochloride salt of the desired compound.", "Step 4: The hydrochloride salt is isolated by extraction with ethyl acetate and subsequent drying." ] } | |
CAS RN |
1807914-39-1 |
Molecular Formula |
C7H14ClNO3 |
Molecular Weight |
195.6 |
Purity |
95 |
Origin of Product |
United States |
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